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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Pentanediol (CAS No. 626-95-9) is a linear aliphatic diol that is gaining attention in the

cosmetics industry for its multifunctional properties.[1][2] As a member of the alkane diol family,

it serves as a versatile ingredient in a variety of cosmetic formulations. Its primary functions

include acting as a humectant, solvent, and viscosity-controlling agent.[2][3][4] The inclusion of

1,4-Pentanediol can enhance product efficacy, improve sensory characteristics, and contribute

to the overall stability of cosmetic formulations.[2] These application notes provide a

comprehensive overview of the use of 1,4-Pentanediol in cosmetics, including its functional

benefits, safety considerations, and detailed experimental protocols for its evaluation.

Physicochemical Properties
A clear understanding of the physicochemical properties of 1,4-Pentanediol is essential for its

effective incorporation into cosmetic formulations.
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Property Value Reference

CAS Number 626-95-9 [1][5]

Molecular Formula C5H12O2 [1][6]

Molecular Weight 104.15 g/mol [6]

Appearance Colorless, viscous liquid [1]

Boiling Point 72-73 °C at 0.03 mmHg [5]

Density 0.986 g/mL at 25 °C [5]

Refractive Index n20/D 1.447 [5]

Solubility
Soluble in water and many

organic solvents
[1]

Hygroscopicity Hygroscopic [1]

Applications in Cosmetics
1,4-Pentanediol's utility in the cosmetics industry is multifaceted, primarily revolving around its

roles as a humectant, solvent, and viscosity-controlling agent.

Humectant
As a humectant, 1,4-Pentanediol attracts and retains moisture from the atmosphere, helping to

hydrate the skin. This property is attributed to the presence of two hydroxyl (-OH) groups in its

structure, which can form hydrogen bonds with water molecules. Its hygroscopic nature makes

it a valuable ingredient in moisturizers, lotions, and serums.[1]

Solvent
1,4-Pentanediol's solubility in both water and many organic solvents makes it an effective

solvent for a wide range of cosmetic ingredients.[1] This includes active ingredients,

fragrances, and pigments that may be difficult to incorporate into a formulation. Its solvent

properties contribute to the creation of homogenous and stable cosmetic products.

Viscosity-Controlling Agent
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In cosmetic emulsions, such as creams and lotions, 1,4-Pentanediol can influence the

viscosity of the final product.[2] The viscosity of a cosmetic product is crucial for its texture,

spreadability, and stability. By adjusting the concentration of 1,4-Pentanediol, formulators can

achieve the desired rheological properties.

Safety and Toxicology
The safety of alkane diols in cosmetics has been a subject of review by the Cosmetic

Ingredient Review (CIR) Expert Panel. While specific, detailed public data on the toxicology of

1,4-Pentanediol is limited, the safety of several other alkane diols has been assessed.[3][4]

For some diols, such as 1,4-Butanediol, the available data were considered insufficient to

determine safety for use in cosmetics.[3][4][7][8] It is important to note that a safety data sheet

for 1,4-Pentanediol indicates no data available for acute toxicity, skin corrosion/irritation, and

sensitization.[9] Therefore, it is imperative for formulators to conduct thorough safety

assessments of their final products containing 1,4-Pentanediol.

Experimental Protocols
The following are detailed protocols for evaluating the key functionalities of 1,4-Pentanediol in
a cosmetic formulation.

Protocol 1: Evaluation of Humectant Properties (In-Vitro
Skin Hydration Study)
This protocol outlines a method for assessing the skin-hydrating effects of a formulation

containing 1,4-Pentanediol using an in-vitro human skin model.[10][11]

Objective: To quantify the improvement in skin hydration after topical application of a cosmetic

formulation containing 1,4-Pentanediol.

Materials:

EpiDermFT™ in-vitro human skin model

EpiDermFT™ Assay Media

Test formulation with 1,4-Pentanediol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/1-4-pentanediol-sustainable-polyester-cosmetic-innovations-vc
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.cir-safety.org/sites/default/files/ADIOLS042017TR.pdf
https://cir-reports.cir-safety.org/view-attachment/?id=94742a1a-c561-614f-9f89-14ce58abfc0b
https://www.cir-safety.org/sites/default/files/ADIOLS042017TR.pdf
https://cir-reports.cir-safety.org/view-attachment/?id=94742a1a-c561-614f-9f89-14ce58abfc0b
https://www.cir-safety.org/sites/default/files/alkane%20diols_1.pdf
https://www.cir-safety.org/sites/default/files/alkane%20diols_0.pdf
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-4-pentanediol.htm
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.mattek.com/wp-content/uploads/2025/10/Skin-Hydration-Application-Note.pdf
https://www.mattek.com/application/skin-hydration/
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control formulation (without 1,4-Pentanediol)

Phosphate-buffered saline (PBS)

Sterile cotton swabs

DPM 9003 Nova Meter (or equivalent impedance-based hydration measurement device)

Cell culture incubator (37°C, 5% CO2)

Laminar flow hood

Procedure:

Tissue Equilibration: Equilibrate EpiDermFT™ tissues overnight in a cell culture incubator

with EpiDermFT™ Assay Media.[10][11]

Media Change: Replace the old media with fresh, pre-warmed media.

Acclimatization: In a laminar flow hood, allow the tissues to equilibrate with the lids open for

90 minutes at ambient temperature and humidity.[10][11]

Baseline Measurement: Measure the baseline electrical impedance of the tissue surface.

Product Application: Topically apply 10 µL of the test formulation and the control formulation

to separate tissues.

Incubation: Incubate for 60 minutes.

Product Removal: Gently remove any residual formulation from the tissue surface using a

sterile cotton swab.[10][11]

Hydration Measurement: Measure the electrical impedance of the tissue surface at 0, 15,

and 30 minutes post-exposure.[10][11]

Data Analysis: Compare the change in electrical impedance from baseline for the test

formulation against the control. A significant increase in impedance indicates improved skin

hydration.
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Experimental Workflow for In-Vitro Skin Hydration Study
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Caption: Workflow for In-Vitro Skin Hydration Assessment.

Protocol 2: Evaluation of Viscosity-Modifying Properties
This protocol describes the method for measuring the viscosity of a cosmetic emulsion

containing 1,4-Pentanediol.[12][13][14]

Objective: To determine the effect of 1,4-Pentanediol on the viscosity of a cosmetic cream or

lotion.

Materials:

Test formulation with 1,4-Pentanediol

Control formulation (without 1,4-Pentanediol)

Rotational viscometer (e.g., Brookfield viscometer) with appropriate spindles

Temperature-controlled water bath

Beakers

Procedure:

Sample Preparation: Place the test and control formulations in separate beakers and allow

them to equilibrate to a controlled temperature (e.g., 25°C) in the water bath.

Instrument Setup: Calibrate the viscometer according to the manufacturer's instructions and

select a spindle and rotational speed appropriate for the expected viscosity of the sample.

Measurement: Immerse the spindle into the center of the sample, ensuring it is submerged

to the marked level.

Data Collection: Start the viscometer and allow the reading to stabilize before recording the

viscosity value (in mPa·s or cP).

Repeatability: Perform the measurement in triplicate for each formulation to ensure

reproducibility.
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Data Analysis: Compare the average viscosity of the test formulation with that of the control

formulation to determine the impact of 1,4-Pentanediol on the product's rheology.

Logical Flow for Viscosity Assessment

Start Prepare Test & Control
Formulations EndEquilibrate Samples

to 25°C
Set Up Rotational

Viscometer
Measure Viscosity

(Triplicate)
Analyze & Compare

Viscosity Data
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Viscosity Modification

Click to download full resolution via product page

Caption: Process for Evaluating Viscosity Modification.

Protocol 3: Preservative Efficacy Testing (Challenge
Test)
This protocol is a standardized method to assess the antimicrobial protection of a cosmetic

formulation, which can be influenced by ingredients like 1,4-Pentanediol that may have

antimicrobial properties or affect the efficacy of other preservatives.[15][16][17][18][19]

Objective: To evaluate the effectiveness of the preservative system in a cosmetic formulation

containing 1,4-Pentanediol.

Materials:

Test formulation with 1,4-Pentanediol

Specified strains of microorganisms (e.g., Staphylococcus aureus, Pseudomonas

aeruginosa, Candida albicans, Aspergillus brasiliensis, Escherichia coli)

Sterile containers

Incubator

Plating media

Sterile loops and pipettes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.benchchem.com/product/b150768?utm_src=pdf-body-img
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.certifiedcosmetics.com/blog/cosmetics-laboratory-testing/preservative-efficacy-challenge-test/
https://www.arielcosmetic.com/common-plant-ingredients-in-skin-care/
https://msl.io/service/cosmetics/challenge-preservative-efficacy-testing-pet/
https://certified-laboratories.com/blog/what-is-preservative-efficacy-testing-pet-for-cosmetics/
https://www.youtube.com/watch?v=7O-93JeRwdk
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.benchchem.com/product/b150768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Inoculation: Inoculate samples of the test formulation with a known concentration of the

specified microorganisms.

Incubation: Store the inoculated samples at a specified temperature (e.g., room temperature)

for a period of 28 days.

Sampling and Plating: At specified intervals (e.g., 2, 7, 14, and 28 days), take aliquots from

the inoculated samples, perform serial dilutions, and plate them on appropriate growth

media.[15]

Colony Counting: After incubation of the plates, count the number of viable microorganisms

(colony-forming units, CFU).

Data Analysis: Calculate the log reduction of each microorganism at each time point compared

to the initial inoculum. The results are evaluated against acceptance criteria defined in

standards such as ISO 11930 to determine if the preservative system is effective.[15][17][19]

Conclusion
1,4-Pentanediol is a promising multifunctional ingredient for the cosmetics industry, offering

benefits as a humectant, solvent, and viscosity-controlling agent. Its versatility allows for its use

in a wide array of personal care products. While comprehensive public data on its performance

and safety are still emerging, the provided experimental protocols offer a robust framework for

researchers and formulators to evaluate its efficacy and ensure the safety and stability of their

cosmetic formulations. As with any cosmetic ingredient, thorough testing and safety

assessments are paramount before market introduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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